Cas no 4694-91-1 (6-Nitrobenzoxazole-2(3H)-one)

• Product Name: 6-Nitrobenzoxazole-2(3H)-one
• CAS No: 4694-91-1
• MF: C₇H₄N₂O₄
• MW: 180.117661476135
• MDL: MFCD00463755
• CID: 45242
• PubChem ID: 24878092
• Update Time: 2025-05-26

6-Nitrobenzoxazole-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Nitrobenzo[d]oxazol-2(3H)-one
• 6-Nitro-2(3H)-benzoxazolone
• 6-Nitrobenzoxazole-2(3H)-one
• 6-Nitro-1,3-benzoxazol-2(3H)-one
• 6-Nitro-2-benzoxazolinone
• 6-nitro-3H-1,3-benzoxazol-2-one
• 6-NITRO BENZOXAZOLINONE
• AKOS006237854
• EINECS 225-157-4
• 6-NITRO-1,3-BENZOXAZOL-2-OL
• A827119
• 4694-91-1
• AMY20723
• Z802845554
• 6-Nitro-3H-benzooxazol-2-one
• AC8817
• FT-0656460
• AC-14987
• MFCD00463755
• 6-nitrobenzo[d]oxazol-2-ol
• Oprea1_004325
• NS00031651
• Oprea1_341701
• EN300-53726
• 6-Nitro-2-benzoxazolone
• 6-Nitrobenzoxazol-2(3H)-one
• InChI=1/C7H4N2O4/c10-7-8-5-2-1-4(9(11)12)3-6(5)13-7/h1-3H,(H,8,10
• Cambridge id 5108192
• AKOS000511157
• 6-Nitrobenzoxazolone
• 6-nitrobenzoxazolinone
• BP-20274
• 2(3H)-Benzoxazolone, 6-nitro-
• 6-Nitrobenzoxazolin-2-one
• CS-0112393
• 6-nitro-2,3-dihydro-1,3-benzoxazol-2-one
• AS-11630
• DTXSID1063560
• W-109989
• 2-Benzoxazolinone, 6-nitro-
• 6-Nitrobenzoxazole-2(3H)-one, 97%
• SCHEMBL217228
• SY066100
• DB-013310
• DTXCID2040521
• STK327649
• ALBB-035141

• MDL： MFCD00463755
• Inchi： 1S/C7H4N2O4/c10-7-8-5-2-1-4(9(11)12)3-6(5)13-7/h1-3H,(H,8,10)
• InChI Key： JGYJZHYTADCWIK-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC(=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 180.01700
• Monoisotopic Mass: 180.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 84.2A^2

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.58
• Melting Point: 248-252 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.635
• PSA: 92.08000
• LogP: 1.96480
• Solubility: Uncertain

6-Nitrobenzoxazole-2(3H)-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 6-Nitrobenzoxazole-2(3H)-one

Comprehensive Overview of 6-Nitrobenzoxazole-2(3H)-one (CAS No. 4694-91-1): Properties, Applications, and Research Insights

6-Nitrobenzoxazole-2(3H)-one (CAS No. 4694-91-1) is a specialized organic compound belonging to the benzoxazole family, characterized by a nitro group substitution at the 6-position. This heterocyclic structure grants it unique chemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its molecular formula, C₇H₄N₂O₄, and molecular weight of 180.12 g/mol, highlight its compact yet reactive nature. Researchers often explore its potential as a building block for fluorescent probes, bioactive molecules, and polymeric materials, aligning with trends in sustainable chemistry and green synthesis.

The compound's nitrobenzoxazole core is pivotal for its electronic and photophysical properties. Recent studies emphasize its role in designing OLED materials and sensors, addressing the growing demand for energy-efficient technologies. A 2023 publication in Advanced Materials noted derivatives of 6-Nitrobenzoxazole-2(3H)-one exhibit tunable luminescence, relevant for optoelectronic applications. Users frequently search for "nitrobenzoxazole derivatives uses" or "CAS 4694-91-1 solubility," reflecting practical concerns in lab settings. The compound's moderate solubility in polar solvents like DMSO and ethanol facilitates its handling in organic reactions.

In pharmaceutical contexts, 6-Nitrobenzoxazole-2(3H)-one serves as a precursor for antimicrobial agents and enzyme inhibitors. Its nitro group enhances electrophilicity, enabling nucleophilic substitution reactions—a feature exploited in drug discovery. Queries such as "benzoxazole-based drugs" or "4694-91-1 synthesis protocol" underscore its relevance. Notably, its low toxicity profile (as per in vitro assays) makes it a candidate for biocompatible applications, though thorough safety assessments are recommended.

From an industrial perspective, the compound's thermal stability (decomposing above 250°C) suits high-temperature processes. Patents describe its incorporation into photoresists and corrosion inhibitors, catering to electronics and coatings sectors. SEO analytics reveal trending terms like "nitrobenzoxazole price" and "suppliers of CAS 4694-91-1," indicating commercial demand. Regulatory compliance (e.g., REACH, FDA guidelines) is essential for procurement, given its research-grade status.

Environmental considerations are increasingly tied to 6-Nitrobenzoxazole-2(3H)-one. Its biodegradability and ecotoxicology data remain limited, prompting calls for lifecycle assessments. Researchers investigating "green synthesis of nitrobenzoxazoles" aim to reduce hazardous byproducts. Collaborative projects, such as those under the EU Horizon program, explore catalytic methods to enhance its sustainable production.

In summary, 6-Nitrobenzoxazole-2(3H)-one (CAS No. 4694-91-1) bridges academic and industrial innovation. Its versatility in material science, pharmacology, and organic synthesis positions it as a compound of enduring significance. Future research may unlock novel applications, particularly in renewable energy and precision medicine, responding to global scientific priorities.